N-butyl-2-[(methylsulfonyl)-3-(trifluoromethyl)anilino]acetamide

• Molecular Formula: C14H19F3N2O3S
• Molecular Weight: 352.37 g/mol
• IUPAC Name: N-butyl-2-[N-methylsulfonyl-3-(trifluoromethyl)anilino]acetamide
• InChI: InChI=1S/C14H19F3N2O3S/c1-3-4-8-18-13(20)10-19(23(2,21)22)12-7-5-6-11(9-12)14(15,16)17/h5-7,9H,3-4,8,10H2,1-2H3,(H,18,20)
• InChI Key: GXNFXVDWGVDBFQ-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)CN(C1=CC=CC(=C1)C(F)(F)F)S(=O)(=O)C

Description

N-butyl-2-[(methylsulfonyl)-3-(trifluoromethyl)anilino]acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. It is commonly referred to as BMTA and is a member of the sulfonamide family of compounds. BMTA has unique properties that make it an attractive candidate for use in various research fields.

Mechanism of Action

The mechanism of action of BMTA is not fully understood, but it is believed to work by inhibiting the synthesis of nucleic acids in bacteria and cancer cells. BMTA has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
BMTA has been found to have minimal toxicity in vitro and in vivo studies. It has been shown to have low cytotoxicity in human liver and kidney cells, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BMTA in lab experiments is its ability to selectively target bacteria and cancer cells, while having minimal toxicity in healthy cells. This makes it an attractive candidate for use in research on antimicrobial agents and cancer therapies.
However, one limitation of using BMTA is its relatively high cost compared to other compounds. Additionally, further research is needed to fully understand the mechanism of action of BMTA and its potential applications in various research fields.

Future Directions

There are several future directions for research on BMTA. One area of interest is its potential use as an antimicrobial agent, as it has been shown to have activity against a wide range of bacteria and fungi. Further research is needed to determine the optimal dosage and administration of BMTA for use as an antimicrobial agent.
Another area of future research is the use of BMTA in cancer therapy. Its ability to selectively target cancer cells while having minimal toxicity in healthy cells makes it an attractive candidate for further investigation. Future studies should focus on optimizing the dosage and administration of BMTA for use in cancer therapy.
In conclusion, BMTA is a promising compound that has potential applications in various scientific research fields. Its unique properties make it an attractive candidate for further investigation, and future research should focus on optimizing its use as an antimicrobial agent and cancer therapy.

Synthesis Methods

The synthesis of BMTA involves the reaction of N-butyl-2-chloroacetamide with 3-(trifluoromethyl)aniline in the presence of sodium hydride. The resulting product is then treated with methylsulfonyl chloride to obtain N-butyl-2-[(methylsulfonyl)-3-(trifluoromethyl)anilino]acetamide.

Scientific Research Applications

BMTA has been extensively studied for its potential applications in scientific research. It has been shown to have antimicrobial activity against a wide range of bacteria and fungi. BMTA has also been investigated for its potential use in cancer research, as it has been found to inhibit the growth of cancer cells.